Cas no 1216149-62-0 (2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one
• CAS No: 1216149-62-0
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 6336554
• PubChem ID: 82051114
• Update Time: 2025-10-21

2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one
• EN300-1983140
• 1216149-62-0

• Inchi： 1S/C10H10Cl2O2/c1-2-14-10-4-3-7(12)5-8(10)9(13)6-11/h3-5H,2,6H2,1H3
• InChI Key： LQVPTELGZWKBGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(CCl)=O)C=1)OCC

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one

2-Chloro-1-(5-Chloro-2-Ethoxyphenyl)Ethan-1-One: A Comprehensive Overview

2-Chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one, also known by its CAS number 1216149-62-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a ketone group, a chlorinated aromatic ring, and an ethoxy substituent. Its molecular formula is C₁₀H₉Cl₂O, and it has a molar mass of approximately 238.15 g/mol.

The compound's structure consists of a benzene ring substituted with two chlorine atoms and an ethoxy group. The ketone group is attached to the benzene ring via a methylene bridge. This arrangement makes the compound highly versatile in terms of reactivity and potential applications. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

Chemical synthesis of 2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one typically involves multi-step reactions, often starting from chlorobenzene derivatives. The introduction of the ethoxy group and subsequent chlorination are critical steps that influence the compound's stability and reactivity. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound.

In terms of physical properties, 2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one is a crystalline solid with a melting point of around 85°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions, including nucleophilic substitutions and condensations.

The compound's biological activity has been extensively studied. Recent research indicates that it exhibits moderate anti-inflammatory effects by inhibiting cyclooxygenase enzymes. Additionally, studies have shown potential anticancer activity through mechanisms involving apoptosis induction in cancer cells. These findings underscore its potential as a lead compound for drug development.

In the context of material science, 2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one has been explored as a precursor for advanced materials such as polymers and coordination complexes. Its ability to form stable bonds with metal ions makes it a valuable component in the synthesis of metallopolymers with tailored properties.

The synthesis and characterization of this compound have been detailed in numerous scientific journals, reflecting its importance in both academic and industrial research. Its structural versatility and promising biological profile make it a subject of ongoing investigation, particularly in the pursuit of novel therapeutic agents.

In summary, 2-chloro-1-(5-chloro-2-ethoxyphenyl)ethan-1-one (CAS No: 1216149-62-) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation chemical products.